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Compound of Interest

Compound Name: Teicoplanin A2-3

Cat. No.: B7825031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Teicoplanin A2-3 solutions for laboratory use. Teicoplanin A2-3 is a major component of the

teicoplanin complex, a glycopeptide antibiotic effective against a broad spectrum of Gram-

positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[1][2][3] Proper

preparation of solutions is critical for ensuring the accuracy and reproducibility of experimental

results.

Mechanism of Action
Teicoplanin functions by inhibiting the synthesis of the bacterial cell wall.[1][4][5] It binds with

high affinity to the D-alanyl-D-alanine (D-Ala-D-Ala) termini of peptidoglycan precursors.[6] This

binding event sterically hinders the transglycosylase and transpeptidase enzymes, preventing

the polymerization and cross-linking of the peptidoglycan chains. The resulting disruption of cell

wall integrity leads to bacterial cell lysis and death.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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